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Compound of Interest

Compound Name: A 419259 trihydrochloride

Cat. No.: B10762261 Get Quote

A-419259 Trihydrochloride Solutions: Technical
Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation and handling of fresh A-419259

trihydrochloride solutions for use in various assays.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing A-419259 trihydrochloride stock solutions?

A1: The recommended solvents for A-419259 trihydrochloride are sterile water and dimethyl

sulfoxide (DMSO).[1] It is highly soluble in water, up to 100 mM.[1] In DMSO, it is soluble up to

20 mM, although some sources suggest solubility can reach up to 100 mg/mL (~207 mM) with

sonication and warming.[1][2] For cell-based assays, DMSO is a common choice for initial

stock solutions, which are then further diluted in aqueous media.

Q2: How should I store the solid compound and my prepared stock solutions?

A2: The solid, powdered form of A-419259 trihydrochloride should be stored desiccated at

room temperature or at -20°C for long-term stability of at least four years.[3] Prepared stock

solutions are unstable and it is highly recommended to prepare them fresh for each

experiment.[4] If short-term storage is necessary, aliquot the stock solution into single-use vials
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to avoid repeated freeze-thaw cycles and store at -80°C for up to six months or at -20°C for up

to one month.[5][6]

Q3: My A-419259 trihydrochloride is not dissolving properly in DMSO. What should I do?

A3: If you encounter solubility issues in DMSO, gentle warming and sonication can aid in

dissolution.[2] Also, be aware that DMSO is hygroscopic, meaning it readily absorbs moisture

from the air. This absorbed water can significantly impact the solubility of your compound.

Always use freshly opened, high-purity DMSO for the best results.[2][6]

Q4: What are the key chemical properties of A-419259 trihydrochloride?

A4: A-419259 trihydrochloride is the trihydrochloride salt of A-419259, a pyrrolo-pyrimidine

derivative. Its molecular formula is C29H34N6O · 3HCl, and it has a molecular weight of

approximately 592.01 g/mol .[1] It is a white to beige crystalline solid or powder.[7]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon storage

Solution is unstable; potential

for freeze-thaw degradation.

Prepare solutions fresh before

each use.[4] If storage is

unavoidable, aliquot into

single-use volumes and store

at -80°C.[5][6]

Inconsistent assay results

Degradation of the compound

due to improper storage or

handling.

Ensure the solid compound is

stored under desiccated

conditions. Use freshly

prepared solutions for every

experiment. Avoid repeated

freeze-thaw cycles of stock

solutions.

Difficulty dissolving the

compound

Insufficient solvent volume or

presence of moisture in the

solvent (especially DMSO).

Confirm your calculations for

the desired concentration. Use

gentle warming and sonication

to aid dissolution.[2] Use fresh,

anhydrous grade DMSO.[2][6]
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Quantitative Data Summary
Property Water DMSO Methanol

Maximum Solubility
100 mM (59.2 mg/mL)

[1][8]

20 mM (11.84 mg/mL)

[1][8]
1.4 mg/mL[3]

Storage (Solid) -

Desiccate at Room

Temperature or

-20°C[3]

-

Storage (Solution) Prepare Fresh[4]

-80°C (up to 6

months), -20°C (up to

1 month)[5][6]

Prepare Fresh

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO

Weighing the Compound: Accurately weigh out the desired amount of A-419259

trihydrochloride powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a

10 mM solution, you would need 5.92 mg of the compound (assuming a molecular weight of

592.01 g/mol ).

Adding Solvent: Add the appropriate volume of fresh, high-purity DMSO to the tube. For 1

mL of a 10 mM solution, add 1 mL of DMSO.

Dissolution: Vortex the tube thoroughly to dissolve the compound. If necessary, use a

sonicator bath or gentle warming to facilitate complete dissolution. Visually inspect the

solution to ensure there are no undissolved particulates.

Storage (if necessary): If immediate use is not possible, aliquot the stock solution into

smaller, single-use volumes and store at -80°C.

Protocol for Preparing Working Solutions for Cell-Based
Assays

Thawing Stock Solution: If using a frozen stock, thaw it quickly at room temperature.
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Serial Dilutions: Perform serial dilutions of the stock solution in your cell culture medium to

achieve the desired final concentrations for your assay. For example, to prepare a 100 µM

working solution from a 10 mM stock, you would perform a 1:100 dilution.

Application to Cells: Add the final working solutions to your cell cultures as per your

experimental design. Ensure the final concentration of DMSO in the culture medium is low

(typically <0.1%) to avoid solvent-induced cytotoxicity.

Visualizations
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Stock Solution Preparation

Working Solution PreparationWeigh A-419259
Trihydrochloride Powder

Add Anhydrous
DMSO

Vortex / Sonicate
to Dissolve

Aliquot and Store
at -80°C (Optional)

Thaw Stock
SolutionUse Freshly

Prepared

Serially Dilute in
Cell Culture Medium Apply to Assay

Click to download full resolution via product page

Caption: Workflow for preparing A-419259 trihydrochloride solutions.

A-419259 is a potent inhibitor of Src family kinases (SFKs).[1] These kinases are crucial

components of various cellular signaling pathways that regulate cell proliferation, differentiation,

survival, and migration. In many cancers, such as Chronic Myeloid Leukemia (CML) and Acute

Myeloid Leukemia (AML), SFKs are aberrantly activated, contributing to disease progression.

[8]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10762261?utm_src=pdf-body-img
https://www.tocris.com/products/a-419259-trihydrochloride_3914
https://www.bio-techne.com/p/small-molecules-peptides/a-419259-trihydrochloride_3914
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Src Family Kinase (SFK) Signaling and Inhibition

Growth Factor

Receptor Tyrosine
Kinase (RTK)

Src Family Kinase
(e.g., Src, Lck, Hck)

Activation

Downstream Signaling
(e.g., Ras/MAPK, PI3K/Akt)

Phosphorylation

Cellular Responses
(Proliferation, Survival)

A-419259

Inhibition

Click to download full resolution via product page

Caption: Inhibition of SFK signaling by A-419259.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A 419259 trihydrochloride | Src Kinases | Tocris Bioscience [tocris.com]

2. medchemexpress.com [medchemexpress.com]

3. caymanchem.com [caymanchem.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10762261?utm_src=pdf-body-img
https://www.benchchem.com/product/b10762261?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/a-419259-trihydrochloride_3914
https://www.medchemexpress.com/a-419259-gmp.html
https://www.caymanchem.com/product/18168
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. selleckchem.com [selleckchem.com]

5. medchemexpress.com [medchemexpress.com]

6. medchemexpress.com [medchemexpress.com]

7. A-419259 trihydrochloride ≥98% (HPLC) | 364042-47-7 [sigmaaldrich.com]

8. bio-techne.com [bio-techne.com]

To cite this document: BenchChem. [How to prepare fresh A 419259 trihydrochloride
solutions for assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10762261#how-to-prepare-fresh-a-419259-
trihydrochloride-solutions-for-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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